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Compound of Interest

Compound Name: Sulfaclozine sodium

Cat. No.: B1498937 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of sulfaclozine sodium monohydrate, a sulfonamide antibacterial agent. The

information presented is intended to support research, development, and quality control

activities related to this compound.

Chemical Identity and Structure
Sulfaclozine sodium monohydrate is the hydrated sodium salt of sulfaclozine. It is essential to

distinguish between the different forms of sulfaclozine, as their molecular weights and CAS

numbers differ.

Sulfaclozine (Anhydrous Free Amine):

CAS Number: 102-65-8[1][2]

Molecular Formula: C₁₀H₉ClN₄O₂S[1]

Molecular Weight: 284.72 g/mol [1]

Sulfaclozine Sodium (Anhydrous):
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CAS Number: 23307-72-4[3]

Molecular Formula: C₁₀H₈ClN₄NaO₂S[4]

Molecular Weight: 306.7 g/mol

Sulfaclozine Sodium Monohydrate:

CAS Number: 1392129-96-2[3][5][6][7][8][9]

Molecular Formula: C₁₀H₈ClN₄NaO₂S·H₂O[5][6]

Molecular Weight: 324.72 g/mol [5][6][7][8][10]

Synonyms: Sodium sulfachloropyrazine monohydrate, N-(5-Chloro-3-pyrazine)-4-

aminobenzenesulfonamido sodium monohydrate.[11]

Physicochemical Properties
The physicochemical properties of sulfaclozine sodium monohydrate are summarized in the

table below. These parameters are critical for formulation development, analytical method

development, and understanding the compound's behavior in biological systems.
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Property Value References

Appearance
White to off-white or pale

yellow crystalline powder/solid.
[6][7][9][11]

Odor Odorless [11]

Melting Point
Decomposes above 300°C;

280-286 °C
[7][11]

Solubility

Freely soluble in water; slightly

soluble in ethanol and

methanol; insoluble in acetone.

[7][11]

Purity ≥98.5% (HPLC), ≥98% (TLC) [9][11]

Water Content ≤0.5% (Karl Fischer), ≤6.5% [9][11]

Density Approximately 1.42 g/cm³ [11]

Mechanism of Action: Inhibition of Folic Acid
Synthesis
Sulfaclozine, like other sulfonamides, exerts its antimicrobial effect by acting as a competitive

antagonist of para-aminobenzoic acid (PABA).[5] Bacteria, unlike mammals, cannot utilize pre-

formed folic acid and must synthesize it de novo. Folic acid is an essential precursor for the

synthesis of nucleic acids and some amino acids. By inhibiting the enzyme dihydropteroate

synthase, sulfaclozine blocks the incorporation of PABA into dihydropteroic acid, a crucial step

in the folic acid synthesis pathway. This ultimately leads to a depletion of essential metabolites

and the inhibition of bacterial growth and replication.

p-Aminobenzoic Acid (PABA)

Dihydropteroate Synthase Dihydropteroic Acid Biosynthesis 
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Inhibition of the bacterial folic acid synthesis pathway by sulfaclozine.

Experimental Protocols
Detailed experimental protocols are crucial for obtaining reliable and reproducible data. The

following sections outline representative methodologies for determining key physicochemical

properties of sulfaclozine sodium monohydrate.

Determination of Purity by High-Performance Liquid
Chromatography (HPLC)
This method provides a means to determine the purity of sulfaclozine sodium monohydrate

and to detect the presence of any related substances.
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Sample and Standard Preparation

HPLC Analysis

Data Analysis

Prepare standard solution of known concentration

Inject solutions onto the HPLC system

Prepare sample solution from the test article

Chromatographic separation on a C18 column

Detect peaks using a UV detector

Integrate peak areas of the chromatograms

Calculate purity based on the area of the main peak relative to the total area

Click to download full resolution via product page

Workflow for the determination of purity by HPLC.

Instrumentation:

High-Performance Liquid Chromatograph with a UV detector.

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
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Data acquisition and processing software.

Reagents and Materials:

Sulfaclozine sodium monohydrate reference standard.

Acetonitrile (HPLC grade).

Methanol (HPLC grade).

Purified water (HPLC grade).

Buffer solution (e.g., phosphate buffer).

Chromatographic Conditions (Representative):

Mobile Phase: A suitable mixture of buffer and organic solvent (e.g., acetonitrile/phosphate

buffer). The exact ratio should be optimized to achieve good separation.

Flow Rate: Typically 1.0 mL/min.

Column Temperature: Ambient or controlled (e.g., 30 °C).

Detection Wavelength: 254 nm or another appropriate wavelength based on the UV

spectrum of sulfaclozine.

Injection Volume: 10-20 µL.

Procedure:

Standard Solution Preparation: Accurately weigh a quantity of the sulfaclozine sodium
monohydrate reference standard and dissolve it in a suitable solvent (e.g., methanol or a

mixture of water and methanol) to obtain a solution of known concentration.

Sample Solution Preparation: Prepare a sample solution of the test article in the same

manner as the standard solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b1498937?utm_src=pdf-body
https://www.benchchem.com/product/b1498937?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1498937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analysis: Inject the standard and sample solutions into the HPLC system and record the

chromatograms.

Calculation: Calculate the purity of the sample by comparing the peak area of sulfaclozine in

the sample chromatogram to the total area of all peaks, or by external standard quantitation

against the reference standard.

Determination of Water Content by Karl Fischer Titration
The Karl Fischer titration is a specific and accurate method for the determination of water

content.
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Instrument Setup and Standardization

Sample Analysis

Result Calculation

Prepare the Karl Fischer titrator and titrant

Standardize the titrant with a known water standard

Accurately weigh and add the sample to the titration vessel

Titrate the sample with the Karl Fischer reagent to the endpoint

Record the volume of titrant consumed

Calculate the water content based on the titrant volume and its titer

Click to download full resolution via product page

Workflow for water content determination by Karl Fischer titration.

Instrumentation:

Karl Fischer titrator (volumetric or coulometric).

Analytical balance.
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Reagents and Materials:

Karl Fischer reagent (titrant).

Anhydrous methanol or other suitable solvent.

Water standard for titer determination (e.g., sodium tartrate dihydrate).[12]

Procedure:

Titrant Standardization: Determine the water equivalent of the Karl Fischer reagent by

titrating a known mass of a water standard.

Sample Analysis: Add a suitable solvent to the titration vessel and pre-titrate to a stable

endpoint to remove any residual water. Accurately weigh and add the sulfaclozine sodium
monohydrate sample to the vessel. Titrate with the standardized Karl Fischer reagent to the

endpoint.[13]

Calculation: Calculate the percentage of water in the sample based on the volume of titrant

consumed, the weight of the sample, and the water equivalent of the reagent.

Determination of Solubility by the Shake-Flask Method
The shake-flask method is a common and reliable technique for determining the equilibrium

solubility of a compound.[14][15][16][17]
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Preparation and Equilibration

Phase Separation

Analysis and Calculation

Add an excess amount of the solid to the solvent

Shake the mixture at a constant temperature until equilibrium is reached

Separate the solid and liquid phases (e.g., by centrifugation or filtration)

Analyze the concentration of the solute in the supernatant

Determine the solubility

Click to download full resolution via product page

Workflow for the shake-flask solubility determination method.

Instrumentation and Materials:

Shaking incubator or water bath.

Centrifuge or filtration apparatus.

Analytical instrument for concentration measurement (e.g., HPLC-UV, UV-Vis

spectrophotometer).

Vials or flasks.
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Solvent of interest (e.g., water, ethanol).

Procedure:

Sample Preparation: Add an excess amount of sulfaclozine sodium monohydrate to a vial

containing a known volume of the desired solvent.

Equilibration: Seal the vials and place them in a shaker at a constant temperature. Agitate

the samples for a sufficient period to ensure that equilibrium is reached (typically 24-48

hours).

Phase Separation: After equilibration, separate the undissolved solid from the saturated

solution by centrifugation or filtration.

Analysis: Carefully remove an aliquot of the clear supernatant, dilute as necessary, and

determine the concentration of sulfaclozine using a suitable analytical method (e.g., HPLC-

UV).

Calculation: The determined concentration represents the equilibrium solubility of the

compound in the specified solvent at that temperature.

Conclusion
This technical guide has provided a detailed overview of the key physicochemical properties of

sulfaclozine sodium monohydrate, including its chemical identity, physical characteristics, and

mechanism of action. The inclusion of representative experimental protocols and visual

workflows offers practical guidance for researchers and professionals working with this

compound. A thorough understanding of these properties is fundamental for the successful

development, formulation, and analysis of pharmaceutical products containing sulfaclozine
sodium monohydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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